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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine

CAS No.: 1330752-97-0

Cat. No.: B11808303

Get Quote

Executive Summary
4-Propoxybenzofuran-6-amine is a specialized heterocyclic building block often utilized in

medicinal chemistry for drug discovery (e.g., 5-HT receptor agonists).[1][2][3] As a substituted

benzofuran amine, it presents a dual hazard profile: acute toxicity/corrosivity typical of primary

aromatic amines and aquatic toxicity/potential carcinogenicity associated with the benzofuran

core.[3]

Immediate Directive:

NEVER dispose of this compound down the drain.[2][3]

SEGREGATE from strong oxidizing agents and acids immediately.[2][3]

INCINERATION is the only approved final disposal method.[2][3]
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To dispose of a chemical safely, one must understand its reactivity.[3] This molecule combines

an electron-rich benzofuran ring with a basic amine and a lipophilic propoxy chain.[1][2][3]

Feature Hazard Implication

Primary Amine (-NH₂)

Corrosive/Irritant: High pH potential.[1][2][3] Can

form salts with acids.[1][2][3] Absorbs through

skin.[1][2][3]

Benzofuran Core

Aquatic Toxicity & Carcinogenicity: Polycyclic

aromatic heterocycles are often persistent

bioaccumulators (PBT).[2][3]

Propoxy Group

Lipophilicity: Increases skin permeation rates,

making handling more dangerous than simple

aniline derivatives.[2][3]

Key Physical Properties (Class-Based Estimates):

State: Solid (likely off-white to brown powder).[1][2][3]

Solubility: Low in water; High in organic solvents (DMSO, Methanol, DCM).[3]

Incompatibility: Acid chlorides, acid anhydrides, strong oxidizers (risk of exothermic

decomposition).[3]

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for lipophilic aromatic amines.[1][3]
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PPE Category Specification Rationale

Hand Protection

Double-gloving required. Inner:

Nitrile (0.11 mm) Outer: Silver

Shield® or Laminate (if in

solution)

The propoxy group enhances

lipid solubility, allowing the

amine to permeate standard

nitrile rapidly.[1][2][3]

Respiratory

N95 (Solids) or Half-mask with

OV/P100 cartridges

(Liquids/Solutions)

Prevents inhalation of

sensitized dust or solvent

vapors.[1][2][3]

Eye/Face Chemical Splash Goggles

Standard safety glasses do not

protect against airborne dust

entry.[1][2][3]

Body Tyvek® Lab Coat or Apron

Prevents contamination of

street clothes; aromatic amines

stain and absorb.[2][3]

Disposal Workflows
A. Solid Waste (Pure Compound)[1][3]

Container: Use a wide-mouth HDPE jar or amber glass jar.

Labeling: Must be labeled "Hazardous Waste - Toxic Solid (Organic Amine)."[1][2][3]

Protocol:

Transfer solid waste into the container inside a fume hood.[2][3]

Do not mix with other solid wastes (silica, filter paper) to maintain accurate inventory for

the waste contractor.[2][3]

Wipe the exterior of the container with a methanol-dampened wipe (dispose of wipe as

solid hazardous waste).[1][3]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
The disposal path depends entirely on the solvent system used.[3]
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Scenario 1: Non-Halogenated Solvents (e.g., Methanol, DMSO, Ethyl Acetate)[2][3]

Stream: Non-Halogenated Organic Waste (High BTU).[2][3]

Code: D001 (Ignitable).

Scenario 2: Halogenated Solvents (e.g., DCM, Chloroform)[2][3]

Stream: Halogenated Organic Waste.[1][2][3]

Precaution: Ensure pH is >9. If acidic, the amine may precipitate as a salt.[2][3] Keep

basic/neutral to ensure solubility for incineration.[1][2][3]

C. Contaminated Consumables[1][4][5][6]
Items: Syringes, needles, TLC plates, gloves.[2][3]

Protocol: Place in a dedicated "Chemically Contaminated Debris" bucket (usually yellow or

red bin).[2][3] Do not place in regular trash or biohazard bags.

Visualized Decision Matrix
The following diagram illustrates the logical flow for segregating waste streams containing 4-
Propoxybenzofuran-6-amine.
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Waste Generation:
4-Propoxybenzofuran-6-amine

Physical State?

Solid Waste
(Pure/Debris)

Powder/Wipes
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Reaction Mix

Container: HDPE/Glass
Label: Toxic Solid Organic

Dest: Incineration
Solvent Type?

Halogenated
(DCM, CHCl3)

Contains Halogens

Non-Halogenated
(MeOH, EtOAc, DMSO)

No Halogens

Stream: Halogenated Organic
Code: Toxic/Carcinogen

Stream: High BTU Organic
Code: D001 (Ignitable)

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic for Benzofuran Amines.

Spill Contingency Protocol
In the event of a spill outside the fume hood, execute the "C-E-N-D" protocol immediately.

C - Control: Alert nearby personnel. Isolate the area (15 ft radius).

E - Equip: Don appropriate PPE (Double Nitrile gloves, Tyvek, Respirator).[2][3]
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N - Neutralize/Absorb:

Solids: Cover with wet paper towels (to prevent dust) and sweep carefully.[3]

Liquids: Use a universal absorbent (vermiculite or chem-pads).[1][2][3] Do not use paper

towels alone as they may increase flammability if the solvent is volatile.[3]

D - Dispose: Place all cleanup materials into a heavy-duty plastic bag, seal, and label as

"Hazardous Spill Debris - Contains Aromatic Amines."[1][2][3]

Emergency Response Workflow

Spill Detected Evaluate Volume
& Location

>100mL or
Outside Hood

<100mL &
Inside Hood

EVACUATE LAB
Call EHS

Absorb with
Vermiculite

Double Bag &
Tag Hazardous

Click to download full resolution via product page

Figure 2: Immediate Spill Response Decision Tree.

Regulatory Compliance & Transport
When preparing this waste for pickup by your EHS contractor (e.g., Veolia, Clean Harbors,

Triumvirate):

US EPA (RCRA): While 4-Propoxybenzofuran-6-amine is not explicitly P-listed, it must be

characterized by its toxicity and ignitability (if in solvent).[1][2][3]

Characteristic Codes: D001 (Ignitable), D003 (Reactive - if applicable).

DOT Shipping (if pure):

Likely Class 6.1 (Toxic Substance).[1][3]

Proper Shipping Name: Toxic solids, organic, n.o.s. (benzofuran derivatives).[1][3][4][5][6]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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